Cas no 2307738-55-0 (Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron)

• Product Name: Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron
• CAS No: 2307738-55-0
• MF: C₁₀H₁₄N₆O₄S
• MW: 314.320959568024
• CID: 5047788
• Update Time: 2025-05-23

Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-[[[[(aminoiminomethyl)amino]carbonyl]amino]sulfonyl]-N,N-dimethyl-
• Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron

• Inchi： 1S/C10H14N6O4S/c1-16(2)8(17)6-4-3-5-13-7(6)21(19,20)15-10(18)14-9(11)12/h3-5H,1-2H3,(H5,11,12,14,15,18)
• InChI Key： JIZXOFJDALMBAQ-UHFFFAOYSA-N
• SMILES： C1(S(NC(NC(N)=N)=O)(=O)=O)=NC=CC=C1C(N(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron

Recent Advances in the Study of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron (CAS: 2307738-55-0)

Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron (CAS: 2307738-55-0) is a novel sulfonylurea herbicide that has garnered significant attention in recent years due to its potent herbicidal activity and potential applications in agricultural chemistry. This compound belongs to the sulfonylurea class of herbicides, which are known for their high efficacy, low application rates, and favorable environmental profiles. The unique chemical structure of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron, characterized by the presence of a formimidamide group and dimethoxypyrimidine moiety, contributes to its selective herbicidal action against a broad spectrum of weeds.

Recent studies have focused on elucidating the molecular mechanisms underlying the herbicidal activity of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron. Research has demonstrated that this compound acts as an inhibitor of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By inhibiting ALS, Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron disrupts protein synthesis and plant growth, leading to the eventual death of susceptible weeds. The specificity of this compound for ALS in target weeds, while exhibiting minimal toxicity to non-target organisms, makes it an attractive candidate for sustainable weed management.

In addition to its herbicidal properties, recent investigations have explored the environmental fate and degradation pathways of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron. Studies have shown that this compound undergoes photodegradation and microbial degradation in soil, resulting in the formation of non-toxic metabolites. The half-life of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron in soil varies depending on environmental conditions such as temperature, pH, and microbial activity, but generally ranges from 10 to 30 days. These findings highlight the favorable environmental profile of this herbicide, which aligns with the growing demand for eco-friendly agricultural chemicals.

Another area of active research involves the development of novel formulations and delivery systems for Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron to enhance its efficacy and reduce off-target effects. Recent advancements include the use of nanoencapsulation and controlled-release technologies to improve the stability and bioavailability of the herbicide. These innovations have the potential to further optimize the performance of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron in field applications, ensuring consistent weed control while minimizing environmental impact.

Looking ahead, the continued exploration of Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron (CAS: 2307738-55-0) is expected to yield new insights into its mode of action, resistance management strategies, and potential synergies with other herbicides. As the agricultural industry strives to meet the challenges of food security and sustainability, compounds like Des-4,6-dimethoxypyrimidine Formimidamide Nicosulfuron will play a pivotal role in shaping the future of weed control. Future research should focus on addressing any emerging resistance issues and further optimizing the environmental and agronomic performance of this promising herbicide.